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Trial Phase & . . Key Efficacy Findings on )

. Dosing Regimen Study Design & Notes
Condition PSA
Phase 2 Intramuscular (IM) 65, 97% PSA response rate Primary Endpoint:
(Hormone- 100, or 130 mg per (defined as =50% reduction Testosterone
Dependent cycle. Repeated for from baseline) in patients suppression to castration
Prostate three 28-day cycles. receiving 130 mg/cycle with levels (<0.5 ng/mL) [1].

Cancer) [1]

Phase 2 (Benign
Prostatic
Hyperplasia -
BPH) [2]

Intramuscular (IM) 15
mg, two weeks apart
(on Day 0 and Day
14) [2].

continuous testosterone
suppression [1].

PSA level monitoring was a
secondary objective. Specific
guantitative reduction results
not detailed in the summary

2].

Experimental Protocol Detalils

Primary Focus:
Improvement of lower
urinary tract symptoms
(LUTS) [2]. Note: This
was not a cancer study.

For the Phase 2 trial in hormone-dependent prostate cancer that reported the 97% PSA response rate [1]:

e Trial Design: Open-label, Phase 2 trial conducted in Europe.

e Patient Population: Enrolled 64 patients with hormone-dependent prostate cancer.
¢ Intervention: Ozarelix was administered via intramuscular injection according to different dosing

schedules (65, 100, or 130 mg per cycle) for three cycles of 28 days.
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e Primary Endpoint: To define the most tolerable dosage regimen that ensures continuous
suppression of testosterone to castration levels (< 0.5 ng/mL) for a three-month period.

e Assessment of PSA Response: Tumor response was measured by assessing serum PSA. A PSA
response was defined as a 50% or greater reduction in serum PSA levels compared to
baseline [1].

Mechanism of Action Visualization

The following diagram illustrates the signaling pathway of GnRH antagonists like Ozarelix, which underlies

their effect on PSA reduction.
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This mechanism leads to a rapid and direct suppression of testosterone, a key driver of prostate cancer

growth and PSA production [3].

Comparative Context and Data Gaps

e Comparison with Other GnRH Antagonists: While other GnRH antagonists like Degarelix and
Abarelix are approved for advanced prostate cancer [3], the available search results do not provide
head-to-head clinical trial data comparing their PSA reduction efficacy directly against Ozarelix.

e Focus on Early-Stage Research: The most specific PSA data for Ozarelix comes from a 2006 press
release on a Phase 2 trial [1]. The later Phase 2 trial listed on ClinicalTrials.gov (NCT00427219)
focused on Benign Prostatic Hyperplasia (BPH), not cancer, and did not emphasize PSA reduction as
a primary outcome [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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